Cas no 895640-42-3 (6-ethoxy-3-(4-methoxybenzenesulfonyl)-N-(4-methylphenyl)methylquinolin-4-amine)

• Product Name: 6-ethoxy-3-(4-methoxybenzenesulfonyl)-N-(4-methylphenyl)methylquinolin-4-amine
• CAS No: 895640-42-3
• MF: C₂₆H₂₆N₂O₄S
• MW: 462.560645580292
• CID: 6245265
• PubChem ID: 18560139
• Update Time: 2025-07-23

6-ethoxy-3-(4-methoxybenzenesulfonyl)-N-(4-methylphenyl)methylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-3-(4-methoxybenzenesulfonyl)-N-(4-methylphenyl)methylquinolin-4-amine
• 6-ethoxy-3-(4-methoxyphenyl)sulfonyl-N-[(4-methylphenyl)methyl]quinolin-4-amine
• 6-ethoxy-3-((4-methoxyphenyl)sulfonyl)-N-(4-methylbenzyl)quinolin-4-amine
• F1609-0123
• AKOS001858816
• 6-ethoxy-3-(4-methoxybenzenesulfonyl)-N-[(4-methylphenyl)methyl]quinolin-4-amine
• 895640-42-3

• Inchi： 1S/C26H26N2O4S/c1-4-32-21-11-14-24-23(15-21)26(28-16-19-7-5-18(2)6-8-19)25(17-27-24)33(29,30)22-12-9-20(31-3)10-13-22/h5-15,17H,4,16H2,1-3H3,(H,27,28)
• InChI Key： MTQWHVLCXPIRKB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(C1=CN=C2C=CC(=CC2=C1NCC1C=CC(C)=CC=1)OCC)(=O)=O

Computed Properties

• Exact Mass: 462.16132849g/mol
• Monoisotopic Mass: 462.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 85.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 6-ethoxy-3-(4-methoxybenzenesulfonyl)-N-(4-methylphenyl)methylquinolin-4-amine

Comprehensive Overview of 6-Ethoxy-3-(4-methoxybenzenesulfonyl)-N-(4-methylphenyl)methylquinolin-4-amine (CAS No. 895640-42-3)

6-Ethoxy-3-(4-methoxybenzenesulfonyl)-N-(4-methylphenyl)methylquinolin-4-amine (CAS No. 895640-42-3) is a synthetic organic compound belonging to the quinoline derivative family. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The molecular structure incorporates a quinoline core modified with ethoxy, methoxybenzenesulfonyl, and methylphenyl substituents, which contribute to its distinct physicochemical properties.

In recent years, the demand for specialty chemicals like 6-ethoxy-3-(4-methoxybenzenesulfonyl)-N-(4-methylphenyl)methylquinolin-4-amine has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its potential as a pharmacophore for designing novel therapeutic agents. The compound's sulfonyl and amine functionalities make it a promising candidate for modulating biological targets, such as enzymes and receptors, in diseases like cancer and inflammation.

The synthesis of CAS No. 895640-42-3 involves multi-step organic reactions, including sulfonylation and amination processes. Its purity and stability are critical for research applications, necessitating advanced analytical techniques like HPLC and NMR for characterization. The compound's solubility in organic solvents and its thermal stability are also key factors influencing its utility in various industrial and academic settings.

From an environmental and regulatory perspective, 6-ethoxy-3-(4-methoxybenzenesulfonyl)-N-(4-methylphenyl)methylquinolin-4-amine is subject to standard safety protocols for handling synthetic chemicals. While it is not classified as hazardous under current guidelines, proper laboratory practices and personal protective equipment (PPE) are recommended to ensure safe usage. The compound's biodegradability and ecotoxicological profile are areas of ongoing study to align with green chemistry principles.

In the context of AI-driven drug discovery, CAS No. 895640-42-3 has been explored in virtual screening libraries. Its molecular descriptors, such as logP and polar surface area, are valuable for QSAR modeling and machine learning applications. This aligns with the growing trend of integrating computational chemistry with experimental research to accelerate the development of new bioactive molecules.

The commercial availability of 6-ethoxy-3-(4-methoxybenzenesulfonyl)-N-(4-methylphenyl)methylquinolin-4-amine is limited to specialized suppliers, reflecting its niche application scope. Pricing and supply chain dynamics are influenced by factors like raw material availability and synthetic complexity. Researchers often seek custom synthesis services to obtain tailored derivatives for specific projects.

Future research directions for this compound may include exploring its structure-activity relationships (SAR) and optimizing its bioavailability for potential therapeutic use. Collaborations between academia and industry are essential to unlock its full potential, particularly in emerging fields like precision medicine and targeted drug delivery.